Cas no 1263376-54-0 (4-(4-Trifluoromethoxybenzyl)thiosemicarbazide)

• Product Name: 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide
• CAS No: 1263376-54-0
• MF: C₉H₁₀F₃N₃OS
• MW: 265.255410671234
• MDL: MFCD18379878
• CID: 4584129
• Update Time: 2025-05-21

4-(4-Trifluoromethoxybenzyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-[[4-(trifluoromethoxy)phenyl]methyl]thiourea
• 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide

• MDL： MFCD18379878
• Inchi： 1S/C9H10F3N3OS/c10-9(11,12)16-7-3-1-6(2-4-7)5-14-8(17)15-13/h1-4H,5,13H2,(H2,14,15,17)
• InChI Key： TXXWOXLMCGLVCB-UHFFFAOYSA-N
• SMILES： N(N)C(NCC1=CC=C(OC(F)(F)F)C=C1)=S

Computed Properties

• Exact Mass: 265.05
• Monoisotopic Mass: 265.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide

Recent Advances in the Study of 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide (CAS: 1263376-54-0)

4-(4-Trifluoromethoxybenzyl)thiosemicarbazide (CAS: 1263376-54-0) is a thiosemicarbazide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a trifluoromethoxybenzyl group attached to a thiosemicarbazide moiety, contributes to its diverse pharmacological properties. Recent research has demonstrated that 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide exhibits promising activity against a range of bacterial and fungal pathogens, including multidrug-resistant strains. Studies have also indicated its potential as a scaffold for the development of novel anticancer agents, with preliminary data showing inhibitory effects on specific cancer cell lines.

In terms of mechanism of action, recent investigations suggest that 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide may exert its biological effects through multiple pathways, including interference with essential enzymatic processes and modulation of cellular redox balance. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the compound's binding interactions with target proteins, paving the way for the rational design of more potent derivatives.

One of the most notable advancements in the study of this compound is its application in the synthesis of hybrid molecules. Researchers have successfully coupled 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide with other pharmacophores to create novel compounds with enhanced bioactivity and improved pharmacokinetic profiles. These hybrid molecules have shown promise in preclinical studies, particularly in the treatment of infectious diseases and certain types of cancer.

Despite these promising findings, challenges remain in the development of 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide-based therapeutics. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and comprehensive preclinical evaluation. Ongoing research is focused on overcoming these limitations while maximizing the compound's therapeutic potential.

In conclusion, 4-(4-Trifluoromethoxybenzyl)thiosemicarbazide (CAS: 1263376-54-0) represents a valuable scaffold in medicinal chemistry with diverse biological activities. The latest research highlights its potential as a lead compound for the development of novel therapeutic agents, particularly in areas of unmet medical need. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and advancing promising derivatives through the drug development pipeline.